2-(3-Pyridinyl)-1,3-thiazol-5-amine hydrochloride

• IUPAC Name: 2-pyridin-3-yl-1,3-thiazol-5-amine;hydrochloride
• InChI: InChI=1S/C8H7N3S.ClH/c9-7-5-11-8(12-7)6-2-1-3-10-4-6;/h1-5H,9H2;1H
• InChI Key: RHKWIMVESRDTKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC=C(S2)N.Cl
• Molecular Formula: C8H8ClN3S
• Molecular Weight: 213.69 g/mol
• CAS RN: 1269054-63-8

Description

The compound seems to be a derivative of pyridine, which is a basic heterocyclic organic compound. Pyridine derivatives are often used in the synthesis of various pharmaceuticals and other organic compounds.

Synthesis Analysis

Pyridine derivatives can be synthesized using various methods. For instance, thioxopyrimidines and their condensed analogs can be synthesized using [3+3], [4+2], [5+1] cyclization processes or domino reactions. Another method involves the use of multicomponent reactions (MCRs) for the synthesis of 2-pyridone-containing heterocycles.

Chemical Reactions Analysis

Pyridine derivatives can undergo various chemical reactions. For example, they can participate in reductive amination, where aldehydes and ketones are converted into amines.

Scientific Research Applications

Heterocyclic Chemistry and Biological Applications

• Heterocyclic compounds like 2-(3-Pyridinyl)-1,3-thiazol-5-amine hydrochloride have been extensively studied for their complex chemistry and potential biological activities. For instance, compounds containing heteroatoms and derivatives, including triazole, thiazole, pyridine, and others, have been employed in the synthesis of optical sensors and for their biological applications (Boča, Jameson, & Linert, 2011). These compounds' ability to form coordination and hydrogen bonds makes them suitable for sensing probes and demonstrates a range of medicinal applications.

Pharmaceutical Research

• The synthesis and transformation of phosphorylated derivatives of 1,3-azoles, including thiazoles, have been explored for their chemical and biological properties. These compounds are known for their insecticidal, anti-blastic, sugar-lowering, and other types of activity, highlighting the potential of this compound in pharmaceutical research (Abdurakhmanova, Kondratyuk, Holovchenko, & Brovarets, 2018).

Catalysis and Organic Synthesis

• The role of hybrid catalysts in synthesizing pyranopyrimidine scaffolds, which have significant medicinal and pharmaceutical implications, has been reviewed, showcasing the utility of compounds like this compound in facilitating complex organic reactions (Parmar, Vala, & Patel, 2023).

Antitubercular Activity

• Research into the antitubercular activity of compounds related to this compound, such as 2-isonicotinoylhydrazinecarboxamide and derivatives, has shown significant potential against Mycobacterium tuberculosis, highlighting the therapeutic worth of these compounds in treating tuberculosis (Asif, 2014).

Mechanism of Action

Target of Action

The primary targets of 2-(3-Pyridinyl)-1,3-thiazol-5-amine hydrochloride are protein kinases . Protein kinases are essential enzymes for controlling cell growth, differentiation, migration, and metabolism . They stimulate phosphate transfer from ATP to amino acids tyrosine, serine, and/or threonine residues in protein substrates .

Mode of Action

The compound interacts with its targets by inhibiting protein kinases . This inhibition disrupts the normal functioning of these enzymes, leading to changes in cell growth, differentiation, migration, and metabolism .

Biochemical Pathways

The compound affects the FGFR signaling pathway , which plays an essential role in various types of tumors . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt .

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to its anticancer potential. By inhibiting protein kinases and disrupting the FGFR signaling pathway, the compound can potentially control cell growth and differentiation, thereby exerting an anticancer effect .

Safety and Hazards

Based on a related compound, 2-(Chloromethyl)pyridine hydrochloride, it can be harmful if swallowed and can cause severe skin burns and eye damage.